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Compound of Interest

Compound Name: 14-Bromo-1-tetradecanol

Cat. No.: B1271965

An In-depth Technical Guide to the Safety and Handling of 14-Bromo-1-tetradecanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 14-Bromo-1-
tetradecanol (CAS No. 72995-94-9), a long-chain halogenated alcohol utilized in various
organic synthesis applications. Adherence to the following precautions is crucial to ensure the
safe handling of this chemical in a laboratory setting.

Chemical and Physical Properties

14-Bromo-1-tetradecanol is a solid at room temperature.[1] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 14-Bromo-1-tetradecanol
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Property Value Source(s)
Molecular Formula C14H20BrO [2]
Molecular Weight 293.28 g/mol [2]
CAS Number 72995-94-9 [2]
Appearance Solid [1]

Room Temperature (Sealed in
Storage Temperature N 1]
dry conditions)

Purity >95% [3]

Safety and Hazard Information

14-Bromo-1-tetradecanol is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications and hazard statements.

Table 2: GHS Hazard Classification
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Hazard GHS Signal Hazard
Category . Source(s)
Class Pictogram Word Statement
Skin GHSO07 H315:
Corrosion/Irrit 2 (Exclamation Warning Causes skin [4]
ation Mark) irritation
) H319:
Serious Eye GHSO07
] ] Causes
Damage/Eye 2A (Exclamation Warning ) [4]
o serious eye
Irritation Mark) S
irritation
Specific
Target Organ
o H335: May
Toxicity GHSO07
_ _ . cause
(Single 3 (Exclamation Warning ) [4]
respiratory
Exposure); Mark) o
_ irritation
Respiratory
Tract Irritation
GHSO07 H302:
Acute ) ) )
L (Exclamation Warning Harmful if [1]
Toxicity, Oral
Mark) swallowed

Precautionary Statements

The following precautionary statements are recommended when handling 14-Bromo-1-
tetradecanol:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

e P264: Wash skin thoroughly after handling.[4]

e P271: Use only outdoors or in a well-ventilated area.[4]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

e P302+P352: IF ON SKIN: Wash with plenty of water.[4]
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e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][4]

e P319: Get medical help if you feel unwell.[4]

e P332+P317: If skin irritation occurs: Get medical help.[4]

o P337+P317: If eye irritation persists: Get medical help.[4]

o P362+P364: Take off contaminated clothing and wash it before reuse.[4]

e P403+P233: Store in a well-ventilated place. Keep container tightly closed.[4]
e P405: Store locked up.[4]

o P501: Dispose of contents/container to an approved waste disposal plant.[4]

Experimental Protocols and Handling Procedures

14-Bromo-1-tetradecanol is a versatile bifunctional molecule, possessing both a primary
alcohol and a primary alkyl bromide. This structure allows it to be used as a starting material in
a variety of organic synthesis reactions, including nucleophilic substitutions and esterifications.

[5]

General Handling Precautions

Due to its hazardous nature, 14-Bromo-1-tetradecanol should be handled with appropriate
safety measures in place.

o Engineering Controls: All manipulations should be performed in a well-ventilated chemical
fume hood.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.
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o Skin and Body Protection: A lab coat and closed-toe shoes are required.

e Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly
after handling.

Example Experimental Protocol: Williamson Ether
Synthesis

While a specific protocol for the synthesis of a long-chain ether using 14-Bromo-1-
tetradecanol is not readily available in the searched literature, a general procedure for a
Williamson ether synthesis can be adapted. This reaction would involve the deprotonation of a
long-chain alcohol to form an alkoxide, which then acts as a nucleophile to displace the
bromide from 14-Bromo-1-tetradecanol.

Reaction:
R-OH + NaH - R-O~Na* + H2 R-O~Na* + Br-(CHz2)14-OH - R-O-(CH2)14-OH + NaBr
Methodology:

o Alkoxide Formation: In a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, reflux condenser, and a nitrogen inlet, add a solution of a long-chain alcohol
(e.g., 1-tetradecanol) in an anhydrous solvent (e.g., tetrahydrofuran).

» Cool the solution in an ice bath and slowly add sodium hydride (NaH) portion-wise.

» Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases,
indicating the formation of the sodium alkoxide.

» Nucleophilic Substitution: To the freshly prepared alkoxide solution, add a solution of 14-
Bromo-1-tetradecanol in the same anhydrous solvent dropwise at room temperature.

» Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and cautiously
guench any unreacted NaH by the slow addition of ethanol, followed by water.
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o Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

 Purification: The crude product can be purified by column chromatography on silica gel.

Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate key conceptual workflows relevant to the handling and use of

14-Bromo-1-tetradecanol.
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Figure 1: General Hazard Mitigation Workflow
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Figure 2: Williamson Ether Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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